1-Phenylsulfonylindole-5-boronic acid

• IUPAC Name: [1-(benzenesulfonyl)indol-5-yl]boronic acid
• InChI: InChI=1S/C14H12BNO4S/c17-15(18)12-6-7-14-11(10-12)8-9-16(14)21(19,20)13-4-2-1-3-5-13/h1-10,17-18H
• InChI Key: QBWYPMYEBNWOFW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)N(C=C2)S(=O)(=O)C3=CC=CC=C3)(O)O
• Molecular Formula: C14H12BNO4S
• DSSTOX Substance ID: DTXSID50376828
• Molecular Weight: 301.1 g/mol
• CAS RN: 480438-51-5

Description

1-Phenylsulfonylindole-5-boronic acid (PSI-5-BA) is a compound of boronic acid and indole, which is commonly used in organic synthesis as a reagent for the preparation of various indole derivatives. It has a molecular formula of C14H12BNO4S.

Synthesis Analysis

Boronic acids, including 1-Phenylsulfonylindole-5-boronic acid, are commonly used as building blocks and synthetic intermediates. They are relatively simple and well-known to prepare. The introduction of the boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities.

Chemical Reactions Analysis

1-Phenylsulfonylindole-5-boronic acid is commonly used in organic synthesis as a reagent for the preparation of various indole derivatives.

Physical And Chemical Properties Analysis

1-Phenylsulfonylindole-5-boronic acid has a molecular weight of 301.1 g/mol. It has 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 3 rotatable bonds. Its exact mass and monoisotopic mass are 301.0580092 g/mol. The topological polar surface area is 87.9 Ų. It has 21 heavy atoms and its complexity is 458.

Scientific Research Applications

Sensing Applications

Boronic acids, including 1-Phenylsulfonylindole-5-boronic acid, are increasingly used in sensing applications due to their interactions with diols and strong Lewis bases such as fluoride or cyanide anions. These properties make them useful in both homogeneous assays and heterogeneous detection methods.

Mechanism of Action

Target of Action

1-Phenylsulfonylindole-5-boronic acid is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The primary targets of this compound are the organic groups that participate in this reaction .

Mode of Action

The SM coupling reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond with formally electrophilic organic groups . In the transmetalation step, formally nucleophilic organic groups, such as 1-Phenylsulfonylindole-5-boronic acid, are transferred from boron to palladium .

Biochemical Pathways

The compound is likely to be involved in various organic synthesis reactions due to the presence of both a phenylsulfonyl group and a boronic acid moiety. For instance, boronic acids are known to participate in catalytic processes and coupling reactions.

Pharmacokinetics

It’s worth noting that the compound’s properties have been tailored for application under specific sm coupling conditions , which suggests that its ADME properties may be influenced by these conditions.

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond via the SM coupling reaction . This reaction is known for its mild and functional group tolerant reaction conditions, and the use of a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

Action Environment

The action of 1-Phenylsulfonylindole-5-boronic acid is influenced by the reaction conditions of the SM coupling . For instance, the slow release rate of the active boronic acid allows it to stay in low concentration, which leads to a favorable partitioning between cross-coupling and oxidative homo-coupling . The low concentration of boronic acid also reduces the absolute rate of protodeboronation, which is highly useful for the coupling of unstable substrates .